Cas no 21039-78-1 (6-Chloro-4-phenylcinnoline)

• Product Name: 6-Chloro-4-phenylcinnoline
• CAS No: 21039-78-1
• MF: C₁₄H₉ClN₂
• MW: 240.687661886215
• CID: 2656814
• Update Time: 2023-08-06

6-Chloro-4-phenylcinnoline Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-phenylcinnoline
• Cinnoline, 6-chloro-4-phenyl-
• UGLVEGCHYLSDGU-UHFFFAOYSA-N

• Inchi： 1S/C14H9ClN2/c15-11-6-7-14-12(8-11)13(9-16-17-14)10-4-2-1-3-5-10/h1-9H
• InChI Key： UGLVEGCHYLSDGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN=N2)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8